Cas no 101001-06-3 (3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one)

• Product Name: 3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one
• CAS No: 101001-06-3
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• CID: 1127781
• Update Time: 2023-11-22

3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(4-nitrophenyl)methylene]-,(3E)-
• 3-[(E)-(4-NITROPHENYL)METHYLIDENE]-2,3-DIHYDRO-4H-CHROMEN-4-ONE
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(4-nitrophenyl)methylene]-, (3E)-
• 3-(E)-(4-Nitrophenyl)methylidene-2,3-dihydro-4H-chromen-4-one

• Inchi： 1S/C16H11NO4/c18-16-12(10-21-15-4-2-1-3-14(15)16)9-11-5-7-13(8-6-11)17(19)20/h1-9H,10H2/b12-9+
• InChI Key： ZBDDYTVOLUGPBT-FMIVXFBMSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)/C/1=C/C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 281.069
• Monoisotopic Mass: 281.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0